Cas no 89070-02-0 (Carbamimidothioic acid, [2-(trifluoromethyl)phenyl]-, phenylmethyl ester)

• Product name: Carbamimidothioic acid, [2-(trifluoromethyl)phenyl]-, phenylmethyl ester
• CAS No: 89070-02-0
• MF: C₁₅H₁₃F₃N₂S
• MW: 310.337332487106
• CID: 613594
• PubChem ID: 8775173

Carbamimidothioic acid, [2-(trifluoromethyl)phenyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, [2-(trifluoromethyl)phenyl]-, phenylmethyl ester
• benzyl N'-[2-(trifluoromethyl)phenyl]carbamimidothioate
• 89070-02-0
• DTXSID00429232

• Inchi： InChI=1S/C15H13F3N2S/c16-15(17,18)12-8-4-5-9-13(12)20-14(19)21-10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,19,20)
• InChI Key： QJDGYYXOAKOGNC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2C(F)(F)F)N

Computed Properties

• Exact Mass: 310.07515408g/mol
• Monoisotopic Mass: 310.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų